Cas no 1409964-91-5 (1-Chloro-6-methoxy-4-(4-methylpiperazin-1-YL)isoquinoline)

• Product Name: 1-Chloro-6-methoxy-4-(4-methylpiperazin-1-YL)isoquinoline
• CAS No: 1409964-91-5
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• CID: 2111782
• Update Time: 2025-10-28

1-Chloro-6-methoxy-4-(4-methylpiperazin-1-YL)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-chloro-6-methoxy-4-(4-methyl-1-piperazinyl)Isoquinoline
• 1-CHLORO-6-METHOXY-4-(4-METHYLPIPERAZIN-1-YL)ISOQUINOLINE
• NXZLJRYWECIKDE-UHFFFAOYSA-N
• 1-Chloro-6-methoxy-4-(4-methylpiperazin-1-YL)isoquinoline

• Inchi： 1S/C15H18ClN3O/c1-18-5-7-19(8-6-18)14-10-17-15(16)12-4-3-11(20-2)9-13(12)14/h3-4,9-10H,5-8H2,1-2H3
• InChI Key： NXZLJRYWECIKDE-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=CC2=C(C=N1)N1CCN(C)CC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Topological Polar Surface Area: 28.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-Chloro-6-methoxy-4-(4-methylpiperazin-1-YL)isoquinoline

1-Chloro-6-methoxy-4-(4-methylpiperazin-1-YL)isoquinoline: A Comprehensive Overview

The compound with CAS No. 1409964-91-5, known as 1-Chloro-6-methoxy-4-(4-methylpiperazin-1-YL)isoquinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This isoquinoline derivative is characterized by its unique structural features, which include a chlorine substituent at position 1, a methoxy group at position 6, and a 4-methylpiperazinyl group at position 4. These substituents contribute to its distinctive chemical properties and potential biological activities.

Recent studies have highlighted the isoquinoline scaffold as a promising structural motif for the development of novel therapeutic agents. The chlorine substituent at position 1 is known to enhance the molecule's lipophilicity, which can improve its bioavailability and permeability across biological membranes. Meanwhile, the methoxy group at position 6 plays a crucial role in modulating the molecule's electronic properties, potentially influencing its interaction with biological targets such as enzymes or receptors.

The 4-methylpiperazinyl group is particularly significant due to its ability to act as a hydrogen bond donor or acceptor, depending on the specific environment. This feature makes it an attractive moiety for drug design, as it can enhance the molecule's binding affinity to target proteins. Recent research has demonstrated that this group can also contribute to the molecule's stability and solubility, which are critical factors in drug development.

One of the most exciting aspects of 1-Chloro-6-methoxy-4-(4-methylpiperazin-1-YL)isoquinoline is its potential application in the treatment of various diseases, including cancer and neurodegenerative disorders. Preclinical studies have shown that this compound exhibits potent inhibitory activity against key enzymes involved in these conditions, such as tyrosine kinases and histone deacetylases (HDACs). Its ability to selectively target these enzymes while minimizing off-target effects makes it a compelling candidate for further investigation.

Moreover, advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, making it more accessible for large-scale production and testing. The use of mild reaction conditions and efficient catalysts has significantly improved the yield and purity of the compound, facilitating its transition from laboratory research to preclinical trials.

In terms of pharmacokinetics, recent studies have revealed that 1-Chloro-6-methoxy-4-(4-methylpiperazin-1-YL)isoquinoline demonstrates favorable absorption and distribution profiles in animal models. Its ability to penetrate various tissues and organs suggests that it may be effective in treating both localized and systemic diseases. However, further research is required to fully understand its metabolism and excretion pathways in humans.

The development of this compound has also been supported by cutting-edge computational tools, such as molecular docking and machine learning algorithms. These tools have provided valuable insights into the compound's binding modes and potential toxicity profiles, enabling researchers to refine its structure for improved efficacy and safety.

In conclusion, 1-Chloro-6-methoxy-4-(4-methylpiperazin-1-YL)isoquinoline represents a significant advancement in medicinal chemistry. Its unique structural features, combined with its promising biological activities, make it a strong candidate for future therapeutic applications. As research continues to uncover its full potential, this compound holds great promise for addressing some of the most challenging diseases facing humanity today.